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Compound of Interest

Compound Name: 2-Aminobenzaldehyde hydrate

CAS No.: 2044704-76-7

Cat. No.: B1383549

Get Quote

Part 1: Executive Summary & Commercial Reality
Is 2-aminobenzaldehyde hydrate commercially available? Technically, yes, but with critical

caveats.

While listings for "2-aminobenzaldehyde hydrate" (e.g., CAS 2044704-76-7) exist in niche

chemical catalogs, the standard commercial product is the anhydrous monomer 2-

aminobenzaldehyde (CAS 529-23-7).

Researchers must understand that the term "hydrate" in this context is often a misnomer or

refers to a stable oligomeric form (trimer) that forms spontaneously. The monomer itself is

thermodynamically unstable and prone to rapid self-condensation.

Recommendation:

For Synthesis: Purchase the monomer (CAS 529-23-7) and use immediately upon receipt, or

generate it in situ.
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For Storage: If you purchase the commercial solid, it must be stored at -20°C under inert

gas.

The "Hydrate" Risk: Commercial "hydrates" may actually be the anhydro-trimer, which is

chemically distinct and may not react as the monomer does in Friedländer synthesis.

Part 2: Chemical Identity & The Instability Equilibrium
The core challenge with 2-aminobenzaldehyde is its tendency to self-condense. Unlike stable

aldehydes, the proximity of the nucleophilic amino group (

) and the electrophilic aldehyde carbonyl (

) drives the formation of aminals and imines.

The Monomer-Trimer Equilibrium
When 2-aminobenzaldehyde is dissolved in water or stored, it does not form a simple stable

gem-diol (hydrate). Instead, it undergoes cyclodehydration to form a tricyclic bis-anhydro trimer.

Key Chemical Forms:

Monomer (Reactive): The species required for quinoline synthesis. Yellow, low-melting solid (

).[1]

Trimer (Stable Sink): A white/pale solid often mistaken for a "hydrate" or degradation product.

It is less reactive.

Graphviz Diagram: The Self-Condensation Pathway The following diagram illustrates the

transition from the reactive monomer to the stable trimer, explaining why "hydrate" is an

ambiguous commercial term.
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Figure 1: The stability equilibrium of 2-aminobenzaldehyde. The monomer readily converts to

the trimer, which is often the actual identity of aged or "hydrate" commercial samples.

Part 3: Commercial Landscape & Specifications
The following table summarizes the primary commercial sources. Note that most reputable

suppliers list the monomer with strict storage warnings.
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Supplier
Category

Product
Name

CAS
Number

Purity Storage Notes

Major Global

(Sigma,

Fisher)

2-

Aminobenzal

dehyde

529-23-7

Ships on dry

ice.[2] Yellow

powder.

Polymerizes

rapidly.[2][3]

Niche /

Catalog (BLD

Pharm)

2-

Aminobenzal

dehyde

hydrate

2044704-76-

7
Unspecified RT/Cold

Likely a

specific salt

or oligomer

form. Verify

structure

before use.

Bulk

Chemical

o-

Aminobenzal

dehyde

529-23-7 Cool/Dry

Often

contains

significant

trimer content

due to bulk

handling.

Cost Analysis:

Monomer: High cost per gram due to handling requirements (cold chain shipping).

"Hydrate": Variable. Often cheaper, indicating it may be the stable (less useful) trimer.

Part 4: Practical Handling & In Situ Preparation
Due to the instability of the commercial product, generating the compound in situ is the gold

standard for reproducibility in drug development workflows (e.g., Friedländer annulation).

Protocol A: Handling Commercial Monomer
If you must use the commercial solid (CAS 529-23-7):

Receipt: Immediately transfer to a
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or

freezer.

Usage: Warm the vial to room temperature inside a desiccator before opening to prevent

water condensation (which accelerates trimerization).

Purification: If the solid has turned white (trimer formation) or dark orange (oxidation),

dissolve in DCM, filter, and use the filtrate immediately.

Protocol B: In Situ Generation (Recommended)
This protocol avoids the stability issue entirely by reducing 2-nitrobenzaldehyde directly in the

reaction vessel.

Reagents:

2-Nitrobenzaldehyde (Stable precursor)

Iron powder (Fe)

Catalytic HCl or

/

Workflow Diagram:
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Figure 2: The "In Situ" generation workflow. This method bypasses the need to purchase or

store the unstable 2-aminobenzaldehyde monomer.

Step-by-Step In Situ Protocol:

Dissolve: 2-Nitrobenzaldehyde (1.0 eq) in Ethanol/Water (3:1).

Reduce: Add Iron powder (3.0 eq) and catalytic HCl (0.1 eq). Heat to reflux for 1 hour.

Verify: Check TLC for disappearance of nitro compound.
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React:Do not isolate. Add the ketone partner (e.g., acetone, acetophenone) and base (KOH)

directly to the filtrate.

Isolate: The stable quinoline product precipitates or is extracted after 2-4 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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